![molecular formula C19H23N7O B5662074 2-({4-[4-ethyl-5-(1H-imidazol-1-ylmethyl)-4H-1,2,4-triazol-3-yl]piperidin-1-yl}carbonyl)pyridine](/img/structure/B5662074.png)
2-({4-[4-ethyl-5-(1H-imidazol-1-ylmethyl)-4H-1,2,4-triazol-3-yl]piperidin-1-yl}carbonyl)pyridine
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Overview
Description
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridine derivatives involves several strategies, including the reaction of 4-arylmethylene-2-phenyloxazol-5(4H)-ones with pyridin-2-amine under specific conditions such as microwave irradiation in ethylene glycol. This method provides an efficient route to these compounds, highlighting the versatility and reactivity of the imidazo[1,2-a]pyridine core (Tu et al., 2007). Additionally, Cu-catalyzed synthesis techniques have been employed to generate 3-formyl imidazo[1,2-a]pyridines, utilizing ethyl tertiary amines as carbon sources, which showcases the broad substrate scope and functional group tolerance of this approach (Rao et al., 2017).
Molecular Structure Analysis
The molecular structure of imidazo[1,2-a]pyridine derivatives has been extensively studied, revealing a complex interaction of rings and substituents that dictate the chemical behavior of these compounds. For instance, the crystal structure analysis of certain imidazo[4,5-b]pyridine compounds shows the orientation of phenyl and triazole rings in relation to the core imidazo[4,5-b]pyridine system, which is critical for understanding the molecular geometry and potential reactivity sites (Bourichi et al., 2019).
properties
IUPAC Name |
[4-[4-ethyl-5-(imidazol-1-ylmethyl)-1,2,4-triazol-3-yl]piperidin-1-yl]-pyridin-2-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N7O/c1-2-26-17(13-24-12-9-20-14-24)22-23-18(26)15-6-10-25(11-7-15)19(27)16-5-3-4-8-21-16/h3-5,8-9,12,14-15H,2,6-7,10-11,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XADGAYOUPTVEIC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=NN=C1C2CCN(CC2)C(=O)C3=CC=CC=N3)CN4C=CN=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N7O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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